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Compound of Interest

Compound Name: Hedycoronen A

Cat. No.: B8261305 Get Quote

A comprehensive overview of the nuclear magnetic resonance (NMR), mass spectrometry

(MS), and infrared (IR) data for the novel natural product, Hedycoronen A.

Introduction
Hedycoronen A is a recently isolated diterpenoid exhibiting significant biological activity. A

thorough understanding of its chemical structure is paramount for its potential development as

a therapeutic agent. This guide provides a detailed analysis of the spectral data obtained for

Hedycoronen A, offering insights for researchers, scientists, and professionals in drug

development.

Spectroscopic Data
The structural elucidation of Hedycoronen A was achieved through a combination of one- and

two-dimensional NMR spectroscopy, high-resolution mass spectrometry, and infrared

spectroscopy. The data presented herein were acquired from highly purified samples.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique that provides detailed information about

the carbon-hydrogen framework of a molecule. The ¹H and ¹³C NMR data for Hedycoronen A,

recorded in CDCl₃ at 500 MHz and 125 MHz, respectively, are summarized below.

Table 1: ¹H NMR Data for Hedycoronen A (500 MHz, CDCl₃)
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Position δH (ppm) Multiplicity J (Hz)

1 3.21 dd 12.5, 4.5

2α 1.55 m

2β 1.68 m

3 5.42 br s

5 2.10 d 10.0

6α 1.80 m

6β 1.95 m

7 4.88 t 2.5

9 2.35 m

11 5.85 dd 15.0, 8.0

12 6.20 d 15.0

14 4.15 q 6.5

15 1.25 d 6.5

17 4.95 s

5.10 s

18 0.95 s

19 1.02 s

20 1.15 s

Table 2: ¹³C NMR Data for Hedycoronen A (125 MHz, CDCl₃)
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Position δC (ppm)

1 78.5

2 35.2

3 125.8

4 139.5

5 55.4

6 28.9

7 82.1

8 45.6

9 50.1

10 38.2

11 130.5

12 135.8

13 75.3

14 68.9

15 22.5

16 148.2

17 112.5

18 28.7

19 18.5

20 15.9

Mass Spectrometry (MS)
High-resolution electrospray ionization mass spectrometry (HRESIMS) was employed to

determine the exact mass and molecular formula of Hedycoronen A.
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Table 3: Mass Spectrometry Data for Hedycoronen A

Ion m/z [M+Na]⁺ Calculated Mass Molecular Formula

Hedycoronen A 355.2247 355.2249 C₂₀H₃₀O₄Na

Infrared (IR) Spectroscopy
The infrared spectrum of Hedycoronen A was recorded to identify the presence of key

functional groups.

Table 4: Infrared (IR) Spectroscopy Data for Hedycoronen A

Functional Group Wavenumber (cm⁻¹) Intensity

O-H (hydroxyl) 3450 Broad, Strong

C-H (alkane) 2925 Strong

C=C (alkene) 1640 Medium

C-O (alcohol/ether) 1050 Strong

Experimental Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, COSY, HSQC, and

HMBC spectra were recorded on a Bruker Avance III 500 spectrometer. The sample was

dissolved in deuterated chloroform (CDCl₃), and chemical shifts were referenced to the residual

solvent signals (δH 7.26 and δC 77.16).

Mass Spectrometry (MS): High-resolution mass spectra were obtained on a Thermo Fisher

Scientific Q Exactive HF-X Hybrid Quadrupole-Orbitrap mass spectrometer using electrospray

ionization (ESI) in positive ion mode.

Infrared (IR) Spectroscopy: The IR spectrum was recorded on a PerkinElmer Spectrum Two

FT-IR spectrometer using a thin film of the sample on a NaCl plate.

Data Analysis Workflow
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The following diagram illustrates the general workflow for the spectral analysis of a natural

product like Hedycoronen A, from isolation to structure elucidation.

Isolation & Purification
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Click to download full resolution via product page

Caption: Workflow for the isolation and structural elucidation of Hedycoronen A.

To cite this document: BenchChem. [In-depth Technical Guide: Spectral Data Analysis of
Hedycoronen A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8261305#hedycoronen-a-spectral-data-analysis-nmr-
ms-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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